5-iodobenzovesamicol
5-iodobenzovesamicol
Brand Name:
Vulcanchem
CAS No.:
128192-12-1
VCID:
VC0166410
InChI:
InChI=1S/C21H24INO/c22-19-8-4-7-17-13-21(24)20(14-18(17)19)23-11-9-16(10-12-23)15-5-2-1-3-6-15/h1-8,16,20-21,24H,9-14H2/t20-,21-/m1/s1
SMILES:
C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC=C4I
Molecular Formula:
C21H24INO
Molecular Weight:
433.3 g/mol
5-iodobenzovesamicol
CAS No.: 128192-12-1
Main Products
VCID: VC0166410
Molecular Formula: C21H24INO
Molecular Weight: 433.3 g/mol
| CAS No. | 128192-12-1 |
|---|---|
| Product Name | 5-iodobenzovesamicol |
| Molecular Formula | C21H24INO |
| Molecular Weight | 433.3 g/mol |
| IUPAC Name | (2R,3R)-5-iodo-3-(4-phenylpiperidin-1-yl)-1,2,3,4-tetrahydronaphthalen-2-ol |
| Standard InChI | InChI=1S/C21H24INO/c22-19-8-4-7-17-13-21(24)20(14-18(17)19)23-11-9-16(10-12-23)15-5-2-1-3-6-15/h1-8,16,20-21,24H,9-14H2/t20-,21-/m1/s1 |
| Standard InChIKey | FHYAUNJNVMGZQN-NHCUHLMSSA-N |
| Isomeric SMILES | C1CN(CCC1C2=CC=CC=C2)[C@@H]3CC4=C(C[C@H]3O)C=CC=C4I |
| SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC=C4I |
| Canonical SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC=C4I |
| Synonyms | 5-IBVM 5-iodobenzovesamicol 5-iodobenzovesamicol, ((+-)-trans) isomer, 125I-labeled 5-iodobenzovesamicol, (2S-trans) isomer IBVM-5 iodobenzovesamicol-5 |
| PubChem Compound | 124499 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume